Cas no 1806428-83-0 (4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole)

• Product Name: 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole
• CAS No: 1806428-83-0
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4819760
• Update Time: 2025-06-13

4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole

• Inchi： 1S/C11H10BrNO2/c1-2-10-13-11-7(8(14)6-12)4-3-5-9(11)15-10/h3-5H,2,6H2,1H3
• InChI Key： CYDAPCJHVJPFEK-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=CC2=C1N=C(CC)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1

Additional information on 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole

Recent Advances in the Study of 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole (CAS: 1806428-83-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole (CAS: 1806428-83-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole as a versatile intermediate in the synthesis of bioactive molecules. Its bromoacetyl moiety makes it a valuable building block for the development of covalent inhibitors, which are increasingly being explored in targeted therapies. Researchers have successfully utilized this compound in the synthesis of novel kinase inhibitors, demonstrating its potential in oncology and other disease areas.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to form covalent bonds with cysteine residues in target proteins. The study revealed that 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole exhibits remarkable selectivity for certain protein kinases, making it a promising candidate for the development of targeted cancer therapies. The research team employed advanced mass spectrometry techniques to characterize the compound's binding interactions, providing valuable insights into its mechanism of action.

Another significant development involves the use of this compound in PROTAC (Proteolysis Targeting Chimera) technology. Recent reports indicate that 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole can serve as an effective warhead in PROTAC molecules, facilitating the targeted degradation of disease-related proteins. This application represents a novel approach to drug discovery and has the potential to address challenges associated with traditional small-molecule inhibitors.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole. A study published in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new methodology employs greener solvents and catalytic systems, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

Pharmacokinetic studies of derivatives containing the 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole moiety have shown promising results. Researchers have observed favorable absorption and distribution profiles in preclinical models, suggesting good drug-like properties. However, challenges remain in optimizing metabolic stability, as the bromoacetyl group can be susceptible to glutathione conjugation in vivo.

The safety profile of 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole has been the subject of recent toxicological investigations. While the compound shows excellent selectivity in its intended targets, researchers caution that careful assessment of off-target effects is necessary during drug development. Current studies are exploring structural modifications that could enhance specificity while maintaining therapeutic efficacy.

Looking forward, the unique properties of 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole position it as a valuable tool in chemical biology and a promising scaffold for drug discovery. Ongoing research is exploring its application in additional therapeutic areas beyond oncology, including inflammatory diseases and neurological disorders. The compound's versatility as a synthetic intermediate continues to inspire innovative approaches in medicinal chemistry.

In conclusion, recent research on 4-(2-Bromoacetyl)-2-ethylbenzo[d]oxazole (CAS: 1806428-83-0) demonstrates its growing importance in pharmaceutical development. From its role in covalent inhibitor design to its application in emerging technologies like PROTACs, this compound offers multiple avenues for therapeutic innovation. As research progresses, we anticipate seeing clinical candidates derived from this scaffold entering development pipelines in the coming years.